![molecular formula C21H19ClN2O3S B3002697 N-(5-chloro-2-methoxyphenyl)-4-((4-cyclopropylthiazol-2-yl)methoxy)benzamide CAS No. 1251622-37-3](/img/structure/B3002697.png)
N-(5-chloro-2-methoxyphenyl)-4-((4-cyclopropylthiazol-2-yl)methoxy)benzamide
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Description
N-(5-chloro-2-methoxyphenyl)-4-((4-cyclopropylthiazol-2-yl)methoxy)benzamide is a useful research compound. Its molecular formula is C21H19ClN2O3S and its molecular weight is 414.9. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Studies :
- Synthesis of Gefitinib: Involves the conversion of related compounds through catalysis and rearrangement processes (Jin et al., 2005).
- Synthesis and pharmacological properties of benzamide derivatives: Exploration of benzamide derivatives, including similar compounds, for neuroleptic activity (Iwanami et al., 1981).
- Design and synthesis of orally active benzamide derivatives as potent serotonin 4 receptor agonists: Development of benzamide derivatives similar to the compound (Sonda et al., 2003).
Bioanalytical and Biophysical Research :
- Fluorescence enhancement of Er3+ ion by Glibenclamide: Investigates the use of similar compounds in fluorescence-based probes and their interaction with lanthanides (Faridbod et al., 2009).
- Quantitative analysis in biological matrices: Development of analytical methods for quantifying similar compounds in mouse plasma and whole blood (Zalavadia, 2016).
Therapeutic Research and Potential Uses :
- Exploring potential neuroleptic properties: Studying the effects of similar benzamide derivatives on dopamine receptors (Usuda et al., 2004).
- Investigation into antinociceptive properties: Understanding the role of serotonin receptors in pain modulation using similar compounds (Jeong et al., 2004).
Pharmacokinetic and Pharmacodynamic Studies :
- Investigating the effects on serum prolactin levels: Studying how similar compounds interact with dopamine receptors and influence hormone levels (Meltzer et al., 1983).
Properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O3S/c1-26-19-9-6-15(22)10-17(19)24-21(25)14-4-7-16(8-5-14)27-11-20-23-18(12-28-20)13-2-3-13/h4-10,12-13H,2-3,11H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQAQLZFKGURAED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(C=C2)OCC3=NC(=CS3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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